1-Methyl-2,4-bis(methylsulfonyl)benzene

• Molecular Formula: C9H12O4S2
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 1-methyl-2,4-bis(methylsulfonyl)benzene
• InChI: InChI=1S/C9H12O4S2/c1-7-4-5-8(14(2,10)11)6-9(7)15(3,12)13/h4-6H,1-3H3
• InChI Key: FSTXXSKAJQMNMF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C)S(=O)(=O)C

Description

1-Methyl-2,4-bis(methylsulfonyl)benzene (MMB) is a chemical compound that has been extensively studied due to its potential use in scientific research. MMB is a highly polar compound that is soluble in both water and organic solvents, making it a versatile tool for researchers.

Mechanism of Action

The mechanism of action of 1-Methyl-2,4-bis(methylsulfonyl)benzene involves the formation of a covalent bond between the sulfur atom in 1-Methyl-2,4-bis(methylsulfonyl)benzene and the thiol group in cysteine residues. This covalent bond modifies the protein structure and function, which can be used to study the effects of protein modification on cellular processes.
Biochemical and Physiological Effects:
1-Methyl-2,4-bis(methylsulfonyl)benzene has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 1-Methyl-2,4-bis(methylsulfonyl)benzene can modify the activity of enzymes, alter protein-protein interactions, and affect cellular signaling pathways. In vivo studies have shown that 1-Methyl-2,4-bis(methylsulfonyl)benzene can affect cellular metabolism, alter gene expression, and modulate immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Methyl-2,4-bis(methylsulfonyl)benzene in lab experiments is its ability to modify proteins in a specific and controlled manner. 1-Methyl-2,4-bis(methylsulfonyl)benzene can be used to study the effects of protein modification on cellular processes, which can provide insights into disease mechanisms and potential therapeutic targets. However, 1-Methyl-2,4-bis(methylsulfonyl)benzene also has some limitations. For example, 1-Methyl-2,4-bis(methylsulfonyl)benzene can react with other nucleophiles in addition to cysteine residues, which can lead to non-specific protein modification. Additionally, 1-Methyl-2,4-bis(methylsulfonyl)benzene can be toxic to cells at high concentrations, which can limit its use in certain experimental systems.

Future Directions

There are several future directions for research on 1-Methyl-2,4-bis(methylsulfonyl)benzene. One area of interest is the development of new methods for protein modification using 1-Methyl-2,4-bis(methylsulfonyl)benzene. Researchers are also interested in exploring the potential therapeutic applications of 1-Methyl-2,4-bis(methylsulfonyl)benzene, particularly in the treatment of cancer and other diseases. Finally, there is a need for further studies to investigate the safety and toxicity of 1-Methyl-2,4-bis(methylsulfonyl)benzene in vivo, which will be important for the development of new therapeutic applications.

Synthesis Methods

1-Methyl-2,4-bis(methylsulfonyl)benzene can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzene with sulfuric acid and methanol. The resulting intermediate is then reacted with methylsulfonyl chloride to yield 1-Methyl-2,4-bis(methylsulfonyl)benzene. The purity of the final product can be improved through recrystallization and purification techniques.

Scientific Research Applications

1-Methyl-2,4-bis(methylsulfonyl)benzene has been used in a variety of scientific research applications due to its ability to modify proteins and other biomolecules. One of the most common uses of 1-Methyl-2,4-bis(methylsulfonyl)benzene is in the modification of cysteine residues in proteins. 1-Methyl-2,4-bis(methylsulfonyl)benzene reacts with cysteine residues to form a covalent bond, which can be used to study protein-protein interactions and protein function.